molecular formula C7H9BrOS B8417193 alpha-(Bromomethyl)-2-thiophenemethanol methyl ether

alpha-(Bromomethyl)-2-thiophenemethanol methyl ether

Cat. No.: B8417193
M. Wt: 221.12 g/mol
InChI Key: IOYDAURBJJRBMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-(Bromomethyl)-2-thiophenemethanol methyl ether is a useful research compound. Its molecular formula is C7H9BrOS and its molecular weight is 221.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9BrOS

Molecular Weight

221.12 g/mol

IUPAC Name

2-(2-bromo-1-methoxyethyl)thiophene

InChI

InChI=1S/C7H9BrOS/c1-9-6(5-8)7-3-2-4-10-7/h2-4,6H,5H2,1H3

InChI Key

IOYDAURBJJRBMO-UHFFFAOYSA-N

Canonical SMILES

COC(CBr)C1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the halohydrin, α-(bromomethyl)-2-thiophenemethanol (10.0 g, 0.048 mole), described in Example 4, and p-toluenesulfonic acid (1.0 g) in 100 ml of the lower alkanol methanol, is heated at reflux for 5 hr. The mixture is concentrated and the concentrate extracted with ether. The ether extract is washed with water and brine, dried (MgSO4) and concentrated to yield a brown liquid which is purified by chromatography on silica gel to give α-(bromomethyl)-2-thiophenemethanol methyl ether; nmr (CDCl3) δ 3.36 (s, 3H), 3.58 (m, 2H), 4.68 (t, J = 6.5, 1H), 7.02 (m, 1H), 7.05 (m, 1H), 7.31 (m, 1H).
[Compound]
Name
halohydrin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
[Compound]
Name
lower alkanol methanol
Quantity
100 mL
Type
solvent
Reaction Step Four

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